2,5-Pyrrolidinedione, 1-[[(4-nitrophenyl)acetyl]oxy]-
Overview
Description
Scientific Research Applications
Protein Binding and Neurotoxicity Studies
The compound has been studied for its comparative covalent protein binding characteristics, especially in relation to neurotoxicity. The research found that the binding patterns of 2,5-Hexanedione (HD) and its analogues to neurofilament proteins were significantly different, suggesting that differences in adduct levels at critical axonal target sites rather than the ability to form cross-linking adducts might be responsible for the observed variations in neurotoxicity (DeCaprio, Kinney, & LoPachin, 2009).
Cellular Accumulation and Antioxidant Activity
Pyrrolidine derivatives, including 2,5-Pyrrolidinedione, have been researched for their antioxidant properties. A study on pyrrolidine nitroxides with acetoxymethoxycarbonyl groups revealed that these compounds undergo hydrolysis by cellular esterases to form derivatives resistant to bioreduction. The research indicated that these compounds accumulate in mitochondria and demonstrate site-specific antioxidant activity, which has potential implications for managing conditions like hypertension (Dikalov, Dikalova, Morozov, & Kirilyuk, 2018).
Investigation in Magnetic Resonance Imaging (MRI)
The use of 2,5-Pyrrolidinedione derivatives in MRI has been explored due to their paramagnetic properties. Nitroxide radicals derived from these compounds participate in cellular redox reactions and influence the contrast in MRI as a function of time after administration. This property has been utilized to non-invasively assess the intracellular redox status of tissues, offering potential applications in cancer research (Hyodo et al., 2006).
Role in Modulating Enzyme Activity
The compound has been implicated in the induction of cytochrome P450 enzymes in rat liver. This process is critical in drug metabolism and can influence the hepatotoxicity of compounds. The modulation of enzyme activity by pyridine derivatives, including 2,5-Pyrrolidinedione derivatives, has significant implications for drug development and safety evaluation (Murray, Sefton, Martini, & Butler, 1997).
Mechanism of Action
Target of Action
N-Succinimidyl 4-Nitrophenylacetate, also known as Succinimido (4-nitrophenyl)acetate or 2,5-Pyrrolidinedione, 1-[[(4-nitrophenyl)acetyl]oxy]-, primarily targets amino groups . The compound is an HPLC labeling reagent, which has a succinimidyl group that can easily react with an amino group to form the corresponding amide derivative .
Mode of Action
The interaction of N-Succinimidyl 4-Nitrophenylacetate with its targets involves the formation of an amide derivative . The succinimidyl group in the compound reacts with an amino group, resulting in the formation of this derivative . This reaction is stable enough to reach the detector without any decomposition under reversed phase HPLC .
Biochemical Pathways
The compound’s role as an hplc labeling reagent suggests that it may be involved in pathways where the detection and analysis of certain compounds are required .
Pharmacokinetics
Given its use as an hplc labeling reagent, it can be inferred that the compound’s bioavailability would be an important factor in its effectiveness .
Result of Action
The primary result of N-Succinimidyl 4-Nitrophenylacetate’s action is the formation of a stable amide derivative . This derivative is stable enough to be detected without decomposition under reversed phase HPLC, making N-Succinimidyl 4-Nitrophenylacetate effective as a labeling agent .
Action Environment
The action of N-Succinimidyl 4-Nitrophenylacetate can be influenced by environmental factors. For instance, the compound is sensitive to moisture and heat, and it is recommended to store it under inert gas . These factors can potentially affect the compound’s action, efficacy, and stability .
properties
IUPAC Name |
(2,5-dioxopyrrolidin-1-yl) 2-(4-nitrophenyl)acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N2O6/c15-10-5-6-11(16)13(10)20-12(17)7-8-1-3-9(4-2-8)14(18)19/h1-4H,5-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUEAHIVORWVODA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1=O)OC(=O)CC2=CC=C(C=C2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N2O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5071121 | |
Record name | Succinimido (4-nitrophenyl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5071121 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
68123-33-1 | |
Record name | 2,5-Dioxo-1-pyrrolidinyl 4-nitrobenzeneacetate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=68123-33-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 2,5-Pyrrolidinedione, 1-(((4-nitrophenyl)acetyl)oxy)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0068123331 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 68123-33-1 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=370377 | |
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Record name | Benzeneacetic acid, 4-nitro-, 2,5-dioxo-1-pyrrolidinyl ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
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Record name | Succinimido (4-nitrophenyl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5071121 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Succinimido (4-nitrophenyl)acetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.062.300 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 2,5-PYRROLIDINEDIONE, 1-(((4-NITROPHENYL)ACETYL)OXY)- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6M5DCC3FUA | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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